Cas no 1775363-99-9 (N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide)

• Product Name: N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide
• CAS No: 1775363-99-9
• MF: C₁₅H₁₂N₆O₃
• MW: 324.29418182373
• CID: 5347245
• Update Time: 2025-07-14

N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-3-furamide
• N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]furan-3-carboxamide
• N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)furan-3-carboxamide
• N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C15H12N6O3/c1-9-17-15(24-20-9)10-2-4-21-12(6-10)18-19-13(21)7-16-14(22)11-3-5-23-8-11/h2-6,8H,7H2,1H3,(H,16,22)
• InChI Key： HLFSTVZCODGDEY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN3C(C=2)=NN=C3CNC(C2=COC=C2)=O)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 1.3
• Topological Polar Surface Area: 111

Additional information on N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide

Introduction to N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide (CAS No. 1775363-99-9)

N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1775363-99-9, represents a pinnacle of molecular design in the quest for novel bioactive entities. Its structural complexity and unique chemical properties make it a subject of intense study for researchers aiming to develop innovative therapeutic agents.

The molecular structure of N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide incorporates several key pharmacophoric elements that contribute to its potential biological activity. The presence of a 1,2,4-triazolo[4,3-a]pyridine core is particularly noteworthy, as this scaffold has been extensively explored in medicinal chemistry due to its ability to interact with various biological targets. Additionally, the incorporation of a 3-methyl-1,2,4-oxadiazole moiety enhances the compound's structural diversity and may contribute to its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. In particular, studies have focused on understanding how N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide might interact with enzymes and receptors involved in critical biological pathways. These insights have been instrumental in guiding the optimization of the compound's structure to improve its potency and selectivity.

The synthesis of N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}furan-3-carboxamide presents a formidable challenge due to its intricate architecture. However, recent methodological improvements in organic synthesis have made it possible to construct such complex molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly valuable in assembling the various fragments that constitute this compound.

In vitro studies have begun to unravel the potential pharmacological properties of N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-y]}methyl}furan\-3-carboxamide. Preliminary data suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammation and cancer. The unique combination of moieties within its structure allows it to engage multiple binding sites simultaneously，a feature that is often associated with enhanced therapeutic efficacy. Further research is ongoing to fully characterize its biological activity and explore potential therapeutic applications.

The development of novel drug candidates is a multi-step process that involves not only synthetic chemistry but also rigorous biological evaluation. N-{[7-(3-methyl\-1\,\textit{,},\textit{24}-oxadiazol\-5-\textit{yl}-)}-[1\,\textit{,},\textit{24}-triazolo\[}\textit{}\,\textit{,}\,\textit{a}\]\textit{-pyridin\-}-\textit{}-\textit{}methyl}furan\--\textit{-}carboxamide (CAS No.\ \textbf{\textbf{177536}}\ \textbf{\textbf{-99}}\ \textbf{\textbf{-9}}) is no exception. As researchers continue to investigate its properties，the hope is that this compound will eventually lead to the discovery of new treatments for diseases that are currently difficult to manage effectively.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the pharmacokinetic and pharmacodynamic properties of molecules like N-{[7-(methyl\-\,\!\,\!\,\!\!\!\!)-[\!\!]triazolo\[\![\!]a\[
\!]-
\!methyl}furan\-
\!carboxamide (
\!\!\!\!\!\!\!\!\!\!\!\!) has significantly accelerated the drug development pipeline by allowing for rapid screening and prioritization of candidates based on their predicted efficacy and safety profiles.

The future prospects for N-{[7-(
\!)methyl\-(})]-[((})]-tria
zo\[(})]-(})]-(})]-(})]-(})]-(})]
\\]\\]\\]\\]\\]\\]\\]\\]\\]\\]\\]\\]\\)\\]\\]carboxamide are exciting，with ongoing research aimed at elucidating its mechanism of action and exploring its potential in clinical settings. Collaborative efforts between synthetic chemists，biologists，and computer scientists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.